Cas no 918424-28-9 (Phenol, 2,2'-sulfonylbis[4,6-bis(1-methyl-1-phenylethyl)-)

• Product Name: Phenol, 2,2'-sulfonylbis[4,6-bis(1-methyl-1-phenylethyl)-
• CAS No: 918424-28-9
• MF: C₄₈H₅₀O₄S
• MW: 722.973212718964
• CID: 776304
• PubChem ID: 71427223
• Update Time: 2025-04-19

Phenol, 2,2'-sulfonylbis[4,6-bis(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[2-hydroxy-3,5-bis(2-phenylpropan-2-yl)phenyl]sulfonyl-4,6-bis(2-phenylpropan-2-yl)phenol
• 2,2'-Sulfonylbis[4,6-bis(2-phenylpropan-2-yl)phenol]
• DTXSID10845969
• 918424-28-9
• Phenol, 2,2'-sulfonylbis[4,6-bis(1-methyl-1-phenylethyl)-

• Inchi： 1S/C48H50O4S/c1-45(2,33-21-13-9-14-22-33)37-29-39(47(5,6)35-25-17-11-18-26-35)43(49)41(31-37)53(51,52)42-32-38(46(3,4)34-23-15-10-16-24-34)30-40(44(42)50)48(7,8)36-27-19-12-20-28-36/h9-32,49-50H,1-8H3
• InChI Key： JDVLDGXEAIAGLL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1O)C(C)(C)C1C=CC=CC=1)C(C)(C)C1C=CC=CC=1)(C1C=C(C=C(C=1O)C(C)(C)C1C=CC=CC=1)C(C)(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 722.34298125g/mol
• Monoisotopic Mass: 722.34298125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 83Ų